Cas no 209345-04-0 (N-[3-(Bromoacetamido)benzoyl]urea)

• Product name: N-[3-(Bromoacetamido)benzoyl]urea
• CAS No: 209345-04-0
• MF: C₁₀H₁₀BrN₃O₃
• MW: 300.108701229095
• CID: 1397152

N-[3-(Bromoacetamido)benzoyl]urea Chemical and Physical Properties

Names and Identifiers

• N-[3-(Bromoacetamido)benzoyl]urea
• 3-BAABU
• MF-191
• N-(Aminocarbonyl)-3-(bromoacetamido)benzamide
• 3-BAABU; MF-191; N-(Aminocarbonyl)-3-(bromoacetamido)benzamide
• Benzamide, N-(aminocarbonyl)-3-[(2-bromoacetyl)amino]-

• Inchi： 1S/C10H10BrN3O3/c11-5-8(15)13-7-3-1-2-6(4-7)9(16)14-10(12)17/h1-4H,5H2,(H,13,15)(H3,12,14,16,17)
• InChI Key： ROTXPDBINYTRPW-UHFFFAOYSA-N
• SMILES： C(NC(N)=O)(=O)C1=CC=CC(NC(CBr)=O)=C1

Computed Properties

• Exact Mass: 298.9906
• Monoisotopic Mass: 298.991
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.697±0.06 g/cm3(Predicted)
• PSA: 101.29
• pka: 10.54±0.46(Predicted)